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Compound of Interest

Compound Name:
(S)-Octahydropyrazino[2,1-C]

[1,4]oxazine dihydrochloride

CAS No.: 1089280-14-7

Cat. No.: B1400436

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK2830371 is a potent and selective allosteric inhibitor of Wild-type p53-induced

phosphatase 1 (Wip1), a protein phosphatase encoded by the PPM1D gene.[1] The

overexpression of Wip1 is associated with tumorigenesis, making it a significant target in

cancer therapy.[1] GSK2830371 has demonstrated the ability to cause tumor cell growth

inhibition both in vitro and in vivo, highlighting its potential as a therapeutic agent.[1] This guide

provides a comprehensive overview of the spectroscopic data for GSK2830371, offering

insights into its structural characterization, which is crucial for drug development and quality

control. While the initial query referenced CAS 1089280-14-7, the compound of significant

interest in the context of Wip1 inhibition and for which spectroscopic data is available is

GSK2830371, identified by CAS number 1404456-53-6.

Chemical Identity and Properties
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Property Value Source

Chemical Name

(S)-5-(((5-chloro-2-

methylpyridin-3-

yl)amino)methyl)-N-(1-

(cyclopropylamino)-3-

cyclopentyl-1-oxopropan-2-

yl)thiophene-2-carboxamide

CAS Number 1404456-53-6 [2]

Molecular Formula C₂₃H₂₉ClN₄O₂S [3]

Molecular Weight 461.02 g/mol [3]

Purity ≥98% [3]

Solubility
Soluble to 100 mM in DMSO

and to 50 mM in ethanol
[3]

Spectroscopic Analysis Workflow
The structural elucidation and confirmation of GSK2830371 rely on a suite of spectroscopic

techniques. Each method provides unique information about the molecule's connectivity,

functional groups, and overall structure. The typical workflow for a comprehensive analysis is

outlined below.
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Caption: Workflow for the spectroscopic analysis of GSK2830371.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for determining the precise structure of organic

molecules. For GSK2830371, both ¹H and ¹³C NMR would be employed to confirm the
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connectivity of atoms. While specific spectra from the primary literature are not publicly

available, chemical suppliers confirm the compound's identity using NMR.[2] Based on the

known structure, the expected chemical shifts can be predicted.

Predicted ¹H NMR Spectral Data
Proton
Environment

Predicted Chemical
Shift (ppm)

Multiplicity Integration

Aromatic protons

(thiophene and

pyridine rings)

7.0 - 8.5 m 4H

Amide protons (-NH-) 6.0 - 8.0 br s 2H

Methylene protons (-

CH₂-) adjacent to

amine

~4.5 d 2H

Methine proton (-CH-)

of the amino acid core
~4.0 m 1H

Methyl protons (-CH₃)

on pyridine ring
~2.5 s 3H

Methylene protons (-

CH₂-) of cyclopentyl

group

1.0 - 2.0 m 8H

Methine proton (-CH-)

of cyclopentyl group
1.5 - 2.5 m 1H

Methine proton (-CH-)

of cyclopropyl group
0.5 - 1.5 m 1H

Methylene protons (-

CH₂-) of cyclopropyl

group

0.2 - 1.0 m 4H

Note: Predicted values are based on standard chemical shift tables and may vary depending

on the solvent and other experimental conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.selleckchem.com/products/gsk2830371.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1400436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Predicted ¹³C NMR Spectral Data
Carbon Environment Predicted Chemical Shift (ppm)

Carbonyl carbons (-C=O) 160 - 180

Aromatic carbons (thiophene and pyridine rings) 110 - 160

Methine carbon (-CH-) of the amino acid core 50 - 60

Methylene carbon (-CH₂-) adjacent to amine ~45

Aliphatic carbons (cyclopentyl and cyclopropyl

groups)
10 - 40

Methyl carbon (-CH₃) on pyridine ring ~20

Note: Predicted values are based on standard chemical shift tables and may vary depending

on the solvent and other experimental conditions.

Experimental Protocol: NMR Spectroscopy
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra to confirm the chemical structure

of GSK2830371.

Methodology:

Sample Preparation: Dissolve 5-10 mg of GSK2830371 in approximately 0.6 mL of a

deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry 5 mm NMR tube. The choice of

solvent is critical to avoid interfering signals from the solvent itself. DMSO-d₆ is often chosen

for its ability to dissolve a wide range of compounds.

Instrument Setup: The analysis is performed on a high-field NMR spectrometer (e.g., 400

MHz or higher) to ensure adequate signal dispersion and resolution. The instrument is tuned

and shimmed to optimize the magnetic field homogeneity.

¹H NMR Acquisition: A standard one-dimensional proton experiment is run. Key parameters

include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width

that encompasses all expected proton signals, and a relaxation delay that allows for

quantitative integration.
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¹³C NMR Acquisition: A one-dimensional carbon experiment, typically with proton decoupling,

is performed. A larger number of scans is usually required for ¹³C NMR due to the lower

natural abundance of the ¹³C isotope and its smaller gyromagnetic ratio.

Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-

corrected, and baseline-corrected. The chemical shifts are referenced to an internal

standard, typically tetramethylsilane (TMS) at 0.00 ppm.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition

of a compound. For GSK2830371, a technique such as Electrospray Ionization (ESI) coupled

with a high-resolution mass analyzer (e.g., Time-of-Flight or Orbitrap) would be employed.

Expected Mass Spectrometry Data
Ion Calculated m/z Observed m/z

[M+H]⁺ 461.1827 Expected to be within 5 ppm

[M+Na]⁺ 483.1646 Expected to be within 5 ppm

The high-resolution mass measurement allows for the confirmation of the elemental formula.

The isotopic pattern, particularly due to the presence of chlorine (³⁵Cl and ³⁷Cl in an

approximate 3:1 ratio) and sulfur (³²S, ³³S, and ³⁴S), would provide further confidence in the

assigned structure.

Experimental Protocol: LC-MS
Objective: To confirm the molecular weight and purity of GSK2830371.

Methodology:

Sample Preparation: A dilute solution of GSK2830371 is prepared in a suitable solvent

system, typically a mixture of water and an organic solvent like acetonitrile or methanol, often

with a small amount of formic acid to promote protonation.
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Liquid Chromatography (LC): The sample is injected into a High-Performance Liquid

Chromatography (HPLC) system. A reversed-phase C18 column is commonly used to

separate the analyte from any impurities. The mobile phase gradient is optimized to achieve

good peak shape and separation.

Mass Spectrometry (MS): The eluent from the LC column is introduced into the ESI source of

the mass spectrometer. The mass spectrometer is operated in positive ion mode to detect

protonated molecules ([M+H]⁺). A full scan is acquired over a mass range that includes the

expected molecular ion.

Data Analysis: The mass spectrum corresponding to the chromatographic peak of

GSK2830371 is analyzed to determine the m/z of the molecular ion. The measured mass is

compared to the calculated mass to confirm the elemental composition.

Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation.

Predicted IR Absorption Bands
Functional Group Vibration

Predicted Wavenumber
(cm⁻¹)

N-H (Amide and Amine) Stretch 3200 - 3400 (broad)

C-H (Aromatic) Stretch 3000 - 3100

C-H (Aliphatic) Stretch 2850 - 3000

C=O (Amide) Stretch 1630 - 1680 (strong)

C=C (Aromatic) Stretch 1450 - 1600

C-N Stretch 1000 - 1350

C-Cl Stretch 600 - 800

Experimental Protocol: FTIR Spectroscopy
Objective: To identify the key functional groups in GSK2830371.
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Methodology:

Sample Preparation: For a solid sample like GSK2830371, the Attenuated Total Reflectance

(ATR) technique is often preferred due to its simplicity and minimal sample preparation. A

small amount of the solid powder is placed directly on the ATR crystal.

Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR)

spectrometer. A background spectrum of the empty ATR crystal is first collected. Then, the

sample spectrum is acquired. The instrument measures the transmittance or absorbance of

infrared radiation over a specific range (typically 4000 - 400 cm⁻¹).

Data Analysis: The resulting spectrum is analyzed to identify characteristic absorption bands

corresponding to the various functional groups present in the molecule.

Conclusion
The comprehensive spectroscopic analysis of GSK2830371, employing NMR, Mass

Spectrometry, and IR spectroscopy, is essential for its unequivocal structural confirmation and

quality assessment. This guide provides a foundational understanding of the expected

spectroscopic data and the experimental workflows involved. For researchers and drug

development professionals, this information is critical for ensuring the identity, purity, and

consistency of this promising Wip1 inhibitor as it progresses through the development pipeline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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